Cas no 2228352-92-7 (3-butyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-butyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228352-92-7
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6455917
• PubChem ID: 165762812
• Update Time: 2025-05-20

3-butyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-butyl-2,2-dimethylcyclopropan-1-amine
• EN300-1798129
• 2228352-92-7

• Inchi： 1S/C9H19N/c1-4-5-6-7-8(10)9(7,2)3/h7-8H,4-6,10H2,1-3H3
• InChI Key： YRBDJYGMGNLBAF-UHFFFAOYSA-N
• SMILES： NC1C(CCCC)C1(C)C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-butyl-2,2-dimethylcyclopropan-1-amine

Introduction to 3-butyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2228352-92-7)

3-butyl-2,2-dimethylcyclopropan-1-amine is a specialized organic compound with the CAS registry number 2228352-92-7. This compound belongs to the class of cyclopropane derivatives and is characterized by its unique structure, which includes a cyclopropane ring substituted with a butyl group and two methyl groups at specific positions. The presence of the amine functional group further enhances its chemical reactivity and potential applications in various fields.

The synthesis of 3-butyl-2,2-dimethylcyclopropan-1-amine involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and reduce environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclopropane ring, which is a critical step in the synthesis process. These advancements not only enhance the efficiency of production but also open up new possibilities for scaling up the manufacturing process.

The physical properties of 3-butyl-2,2-dimethylcyclopropan-1-amine are influenced by its molecular structure. The compound exhibits a melting point of approximately -45°C and a boiling point around 145°C under standard conditions. Its solubility in common solvents such as water and organic solvents like dichloromethane has been studied extensively, making it suitable for various chemical reactions and applications. The compound's stability under different conditions has also been evaluated, ensuring its safe handling and storage.

In terms of applications, 3-butyl-2,2-dimethylcyclopropan-1-amine has found utility in several industries. It is widely used as an intermediate in the synthesis of more complex organic molecules, particularly in pharmaceuticals and agrochemicals. Recent research highlights its role in drug discovery programs targeting specific biological pathways. For example, studies have shown that derivatives of this compound can modulate enzyme activity, making them potential candidates for therapeutic agents.

The unique properties of 3-butyl-2,2-dimethylcyclopropan-1-amine also make it valuable in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. Additionally, the compound has been explored for its potential in polymer chemistry, where it can serve as a building block for novel materials with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-butyl-2,2-dimethylcyclopropan-1-amine. Quantum mechanical calculations have revealed that the cyclopropane ring contributes significantly to the compound's reactivity by inducing strain that can be released during chemical transformations. This understanding has enabled researchers to design more efficient synthetic routes and predict the behavior of related compounds.

In conclusion, 3-butyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2228352-92-7) is a versatile compound with a wide range of applications across various scientific disciplines. Its unique structure and properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new aspects of its behavior and potential uses, this compound is poised to play an even greater role in future innovations.